Cas no 874014-08-1 (7-Chloro-1,2-dimethyl-1h-pyrrolo[2,3-c]pyridine)

7-Chloro-1,2-dimethyl-1H-pyrrolo[2,3-c]pyridine is a heterocyclic organic compound featuring a fused pyrrolopyridine core with chloro and methyl substituents. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the synthesis of bioactive molecules. The chloro group enhances reactivity for further functionalization, while the dimethyl substitution contributes to stability and selectivity in derivatization reactions. This compound is characterized by high purity and consistent performance, making it suitable for applications in medicinal chemistry, including the development of kinase inhibitors and other therapeutic agents. Its well-defined chemical properties ensure reliability in synthetic pathways and scalability for industrial use.
7-Chloro-1,2-dimethyl-1h-pyrrolo[2,3-c]pyridine structure
874014-08-1 structure
Product Name:7-Chloro-1,2-dimethyl-1h-pyrrolo[2,3-c]pyridine
CAS No:874014-08-1
MF:C9H9ClN2
MW:180.634160757065
CID:4827101
Update Time:2025-05-26

7-Chloro-1,2-dimethyl-1h-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

    • 7-chloro-1,2-dimethyl-1h-pyrrolo[2,3-c]pyridine
    • 1H-Pyrrolo[2,3-c]pyridine, 7-chloro-1,2-dimethyl-
    • 7-chloro-1,2-dimethylpyrrolo[2,3-c]pyridine
    • 7-Chloro-1,2-dimethyl-1h-pyrrolo[2,3-c]pyridine
    • Inchi: 1S/C9H9ClN2/c1-6-5-7-3-4-11-9(10)8(7)12(6)2/h3-5H,1-2H3
    • InChI Key: WTEBWHAOHRVWST-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(C=CN=1)C=C(C)N2C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 174
  • XLogP3: 2.3
  • Topological Polar Surface Area: 17.8

7-Chloro-1,2-dimethyl-1h-pyrrolo[2,3-c]pyridine Pricemore >>

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